N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-3-chloro-1-benzothiophene-2-carboxamide

• IUPAC Name: N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-3-chloro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C22H19ClN2OS2/c1-22(2,3)14-10-8-13(9-11-14)16-12-27-21(24-16)25-20(26)19-18(23)15-6-4-5-7-17(15)28-19/h4-12H,1-3H3,(H,24,25,26)
• InChI Key: QQMLRRCINZQACH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C22H19ClN2OS2
• Molecular Weight: 427.0 g/mol
• CAS No.: 330202-01-2

Description

N-[4-(4-tert-butylphenyl)-1,3-thiazol-2-yl]-3-chloro-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C22H19ClN2OS2 and its molecular weight is 426.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

The synthesis and chemical transformations of related heterocyclic compounds, such as 1,3-thiazoles and benzothiazoles, highlight the synthetic potential of these compounds in generating a variety of heterocyclic structures. These processes often involve complex chemical reactions that yield compounds like 1-benzofurans, indoles, 1-benzothiophenes, and more complex derivatives, showcasing their versatility in synthetic chemistry (Petrov & Androsov, 2013).

Applications in Material Science

Compounds with structural similarities to the one of interest have found applications in material science, such as in the development of plastic scintillators. These applications leverage the luminescent properties of polymethyl methacrylate-based scintillators incorporating various luminescent dyes, indicating potential for use in radiation detection and optical materials (Salimgareeva & Kolesov, 2005).

Antitumor Activity

Research on imidazole derivatives, which share a similar heterocyclic motif, reveals significant antitumor activities. These studies underscore the potential of structurally related compounds in the development of new antitumor drugs, based on the synthesis of compounds with varied biological properties (Iradyan et al., 2009).

DNA Binding and Photoprotection

The compound Hoechst 33258 and its analogues, while not directly related, share a thematic relevance in terms of chemical functionality, highlighting their strong binding affinity to DNA. This property is exploited in applications such as chromosome staining and analysis, and also serves as a foundation for designing drugs targeting DNA structures (Issar & Kakkar, 2013).

Antioxidant and Anti-inflammatory Properties

Benzothiazole derivatives, closely related to the compound , have been evaluated for their antioxidant and anti-inflammatory activities. This research highlights the potential therapeutic applications of these compounds, offering insights into their mechanisms of action and efficacy in treating various conditions (Raut et al., 2020).

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound belongs to the class of thiazoles, which have been found in many potent biologically active compounds . Thiazoles have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazoles generally interact with their targets through various mechanisms depending on the specific functional groups present in the molecule .

Biochemical Pathways

Thiazoles have been known to affect a variety of biochemical pathways depending on their specific targets .

Result of Action

Thiazoles have been associated with a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .